N-[2-(azepan-1-yl)-2-oxoethyl]-N-cyclohexyl-4-methylbenzenesulfonamide

• Molecular Formula: C21H32N2O3S
• Molecular Weight: 392.6 g/mol
• IUPAC Name: N-[2-(azepan-1-yl)-2-oxoethyl]-N-cyclohexyl-4-methylbenzenesulfonamide
• InChI: InChI=1S/C21H32N2O3S/c1-18-11-13-20(14-12-18)27(25,26)23(19-9-5-4-6-10-19)17-21(24)22-15-7-2-3-8-16-22/h11-14,19H,2-10,15-17H2,1H3
• InChI Key: GZDJKBQVCDQQTL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N2CCCCCC2)C3CCCCC3

Description

N-[2-(azepan-1-yl)-2-oxoethyl]-N-cyclohexyl-4-methylbenzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It is commonly referred to as AC-42 and has been extensively studied for its potential as a therapeutic agent. This compound has gained significant attention due to its unique structure and promising pharmacological properties.

Mechanism of Action

The mechanism of action of N-[2-(azepan-1-yl)-2-oxoethyl]-N-cyclohexyl-4-methylbenzenesulfonamide is not fully understood. However, it is believed to act by inhibiting the activity of specific enzymes and receptors involved in disease processes. For example, the compound has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. It has also been shown to modulate the activity of the GABA-A receptor, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
N-[2-(azepan-1-yl)-2-oxoethyl]-N-cyclohexyl-4-methylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been found to increase the levels of acetylated histones, which are associated with the activation of genes involved in cell differentiation and apoptosis. The compound has also been shown to increase the levels of GABA in the brain, which can have a calming effect on neuronal activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(azepan-1-yl)-2-oxoethyl]-N-cyclohexyl-4-methylbenzenesulfonamide in lab experiments is its high potency and selectivity. The compound has been shown to have activity at low concentrations, making it useful for studying disease processes in vitro and in vivo. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N-[2-(azepan-1-yl)-2-oxoethyl]-N-cyclohexyl-4-methylbenzenesulfonamide. One potential area of research is the development of more potent and selective analogs of the compound. Another area of research is the investigation of the compound's effects on other disease processes, such as inflammation and autoimmune disorders. Additionally, the compound's potential as a therapeutic agent for the treatment of various cancers and neurological disorders warrants further investigation.

Synthesis Methods

The synthesis of N-[2-(azepan-1-yl)-2-oxoethyl]-N-cyclohexyl-4-methylbenzenesulfonamide involves the reaction of 4-methylbenzenesulfonyl chloride with N-cyclohexylazepan-1-amine in the presence of triethylamine. The resulting product is then treated with sodium hydride and ethyl chloroformate to yield the final compound. This method has been reported to yield high purity and good yields of the compound.

Scientific Research Applications

N-[2-(azepan-1-yl)-2-oxoethyl]-N-cyclohexyl-4-methylbenzenesulfonamide has been extensively studied for its potential as a therapeutic agent. It has been shown to have activity against a variety of diseases, including cancer, Alzheimer's disease, and epilepsy. The compound has been found to inhibit the growth of cancer cells in vitro and in vivo, and has been shown to have neuroprotective effects in animal models of Alzheimer's disease and epilepsy.